![molecular formula C12H19N3O2 B1464334 1-(3-Aminopiperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethan-1-one CAS No. 1304894-28-7](/img/structure/B1464334.png)
1-(3-Aminopiperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethan-1-one
Overview
Description
1-(3-Aminopiperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethan-1-one, also known as 3-Amino-2-methyl-4-isoxazolepropionic acid (AMPA), is a neurotransmitter receptor agonist that plays an important role in the central nervous system. AMPA is an agonist of the AMPA receptor, which is a type of ionotropic glutamate receptor, and is involved in the transmission of electrical signals in the brain. AMPA is found in the hippocampus, cortex, and striatum, and is involved in regulating brain development, learning, and memory.
Scientific Research Applications
Chemical Sensing and Molecular Recognition
Research on dimethylfuran tethered 2-aminopyridine-3-carbonitriles has uncovered their utility as fluorescent chemosensors. These compounds exhibit high sensitivity towards Fe3+ ions and picric acid, utilizing a 'turn off' mechanism for detection, highlighting their potential in environmental monitoring and safety applications (Shylaja et al., 2020).
Synthesis and Material Development
Advancements in synthetic methods have led to the creation of various heterocyclic compounds, including those with isoxazole and triazole rings. These compounds are pivotal in developing new materials with potential applications in pharmaceuticals, agrochemicals, and organic electronics. For instance, the development of orthogonally N-protected 4-(1,2,3-triazol-4-yl)-substituted 3-aminopiperidines introduces new scaffolds for combinatorial chemistry, underscoring the versatility of incorporating aminopiperidine and isoxazole units into complex molecules (Schramm et al., 2010).
Catalysis and Organic Reactions
The synthesis of vinyl derivatives of heterocyclic systems, such as isoxazole derivatives, demonstrates the role of these compounds in polymer science. The preparation and polymerization of 3,5-dimethyl-4-vinylisoxazole from pentane-2,4-dione, leading to polymers with pendant isoxazole rings, illustrate their significance in creating novel polymeric materials with specific properties (Bertini et al., 1976).
Antiviral Research
In the context of medicinal chemistry, derivatives of thiadiazole and triazole have been synthesized and assessed for their potential antiviral activity against COVID-19. This research underscores the critical role of structurally complex molecules, akin to "1-(3-Aminopiperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethan-1-one," in the discovery of new therapeutics for emerging infectious diseases (Rashdan et al., 2021).
properties
IUPAC Name |
1-(3-aminopiperidin-1-yl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O2/c1-8-11(9(2)17-14-8)6-12(16)15-5-3-4-10(13)7-15/h10H,3-7,13H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCEHCRIQMOCVJQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)N2CCCC(C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.